1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine

Specification

• Molecular Formula: C8H8ClF3N2
• Molecular Weight: 224.61 g/mol
• IUPAC Name: 1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]ethanamine
• Standard InChI: InChI=1S/C8H8ClF3N2/c1-4(13)6-2-5(8(10,11)12)3-14-7(6)9/h2-4H,13H2,1H3
• Standard InChI Key: FJXZHOCVLWDZMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(N=CC(=C1)C(F)(F)F)Cl)N

Introduction

1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine is a complex organic compound that belongs to the class of amines and heterocyclic compounds. It features a pyridine ring substituted with both chloro and trifluoromethyl groups, making it significant in fields such as medicinal chemistry and agrochemicals due to its potential biological activities and applications.

Synthesis Methods

The synthesis of 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine typically involves introducing an ethylamine group to the pyridine structure. The reaction conditions may vary but generally include controlled environments such as inert atmospheres to avoid oxidation.

Potential Applications

This compound has potential applications in medicinal chemistry and agrochemical research due to its unique substituents and potential biological activities. Similar compounds have shown significant pharmacological effects, suggesting that 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine could be valuable in drug development or as an intermediate in chemical synthesis.

Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine	Not specified	Approximately 224.612	Not specified
1-(3-Chloro-5-trifluoromethyl-2-pyridyl)homopiperazine	C11H13ClF3N3	279.69	231953-40-5
2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride	C8H9Cl2F3N2	261.07	326816-37-9
(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine	C7H6ClF3N2	210.58	175277-74-4

Key Differences

• Substitution Pattern: The position and type of substituents on the pyridine ring vary among these compounds.

• Functional Groups: Ethylamine, homopiperazine, and methanamine groups are attached to the pyridine ring in different compounds.

• Applications: While specific applications for 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine are not detailed, related compounds are used in medicinal and agrochemical research.

Research Findings and Future Directions

Research on 1-(2-Chloro-5-trifluoromethyl-pyridin-3-YL)-ethylamine is limited, but its unique structure suggests potential for significant biological activity. Further studies are needed to determine its exact mechanism of action and to explore its applications fully. The compound's reactivity and stability under various conditions also require further investigation to optimize its synthesis and handling.